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Compound of Interest

Compound Name:
Malachite Green Carbinol

hydrochloride

Cat. No.: B047116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the absorption and

emission properties of malachite green carbinol hydrochloride. This document is intended to

serve as a valuable resource for researchers and scientists engaged in drug development and

other fields where the precise characterization of this compound is essential. By summarizing

key quantitative data, detailing experimental methodologies, and visualizing critical molecular

transformations, this guide aims to facilitate a deeper understanding of the spectroscopic

behavior of malachite green carbinol hydrochloride.

Core Spectroscopic Properties
Malachite green carbinol hydrochloride is the colorless, carbinol form of the well-known

triphenylmethane dye, malachite green. The spectroscopic characteristics of the carbinol form

are distinct from the intensely colored cationic form. The interconversion between these two

forms is primarily governed by pH, a critical factor in any spectroscopic analysis.

Quantitative Spectroscopic Data
The following table summarizes the key quantitative data available for malachite green
carbinol hydrochloride. It is important to distinguish these properties from those of the
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colored, cationic form of malachite green.

Parameter Value
Wavelength Range
(nm)

Reference

Maximum Absorption

Wavelength (λmax)
447 nm - [1]

Molar Absorptivity (ε)

Data not available in

the reviewed

literature.

-

Fluorescence
Essentially non-

fluorescent.
- [2]

Photodegradation

Quantum Yield (Φ)
4.3 x 10-3 280-312 [3][4]

Photodegradation

Quantum Yield (Φ)
5.8 x 10-3 313-410 [3][4]

Molecular Transformations and Equilibria
The spectroscopic properties of malachite green are intrinsically linked to its molecular

structure, which is highly sensitive to the surrounding chemical environment, particularly pH.

The primary equilibrium is between the colored cationic form and the colorless carbinol form.

pH-Dependent Equilibrium
In aqueous solutions, malachite green exists in a pH-dependent equilibrium between the

green-colored cation and the colorless carbinol (or leucocarbinol) form.[3][4][5] The pKa for this

equilibrium is approximately 6.9.[3][4][5] At pH values below 6.9, the colored cationic form

predominates. Conversely, in neutral to basic conditions (pH > 8.0), the equilibrium shifts

towards the formation of the colorless carbinol base.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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